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Compound of Interest

Compound Name: Decamethoxin

Cat. No.: B607030 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Decamethoxin is a cationic gemini surfactant belonging to the quaternary

ammonium compounds.[1][2] It is recognized for its potent and broad-spectrum antimicrobial

properties, exhibiting strong bactericidal and fungicidal effects.[2] Its activity extends to Gram-

positive and Gram-negative bacteria, including Staphylococcus and Pseudomonas, as well as

protozoa, dermatophytes, and yeast-like fungi of the Candida genus.[2][3] The primary

mechanism of action involves the modification and disruption of the microbial cell membrane's

permeability, which leads to the destruction and subsequent death of the microorganism.[1][2]

These characteristics make decamethoxin a subject of interest in the development of new

antiseptic and antimicrobial agents.

Physicochemical Properties and Solubility
Understanding the fundamental properties of decamethoxin is crucial for accurate solution

preparation and experimental design.

Property Value

Molecular Formula C₃₈H₇₄Cl₂N₂O₄

Molecular Weight 693.92 g/mol

Appearance White to pale yellow crystalline powder
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Source: InvivoChem[1]

Solubility Data: Decamethoxin's solubility is a key factor in preparing homogenous solutions

for experiments. While it is commercially available as a 0.02% aqueous solution, for many

laboratory applications, stock solutions are prepared in organic solvents.[4][5][6]

Solvent Concentration / Observation

Water

Used in 0.02% (200 µg/mL) aqueous solutions,

suggesting adequate solubility at this

concentration.[4][5][6]

DMSO
Commonly used to prepare stock solutions at

concentrations of 5 mM, 10 mM, or 20 mM.[1][2]

Ethanol
No specific solubility data available from the

provided search results.

Solution Preparation Protocols
Accurate preparation of decamethoxin solutions is the first step toward reliable and

reproducible experimental results.

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
Principle: This protocol describes the preparation of a high-concentration stock solution in an

organic solvent (DMSO) that can be easily aliquoted and stored for long-term use. This

minimizes repeated weighing of the compound and reduces the risk of contamination.

Materials:

Decamethoxin powder (MW: 693.92 g/mol )

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or cryovials
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Analytical balance

Vortex mixer

Procedure:

Calculation: To prepare a 10 mM solution, calculate the required mass of decamethoxin.

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

For 1 mL of 10 mM solution: Mass = (0.010 mol/L) × (0.001 L) × (693.92 g/mol ) × 1000 =

6.94 mg.

Weighing: Carefully weigh 6.94 mg of decamethoxin powder and place it into a sterile tube.

Dissolution: Add 1 mL of sterile DMSO to the tube containing the decamethoxin powder.

Mixing: Vortex the solution thoroughly until all the powder is completely dissolved. If

necessary, gentle warming or sonication can be used to aid dissolution.[2]

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile cryovials to

avoid repeated freeze-thaw cycles.[2]

Protocol 2: Preparation of Working Solutions by Serial
Dilution
Principle: Working solutions for antimicrobial assays are typically prepared by diluting a high-

concentration stock solution in an appropriate sterile liquid medium (e.g., Mueller-Hinton Broth,

Saline).

Materials:

10 mM Decamethoxin stock solution in DMSO

Sterile liquid medium (e.g., Mueller-Hinton Broth, Tryptic Soy Broth, PBS)

Sterile tubes or 96-well microtiter plates
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Calibrated micropipettes and sterile tips

Procedure:

Initial Dilution: Prepare an intermediate dilution from the 10 mM stock solution. For example,

dilute the 10 mM stock 1:100 in the desired sterile medium to get a 100 µM solution.

Serial Dilution Setup: Arrange a series of sterile tubes or wells in a microtiter plate. Add a

defined volume of sterile medium to all tubes/wells except the first one.

First Concentration: Add double the volume of the intermediate solution to the first tube/well.

Two-Fold Dilution: Transfer half the volume from the first tube/well to the second, mix

thoroughly, and repeat this process for the subsequent tubes/wells to create a series of two-

fold dilutions. This method is standard for determining Minimum Inhibitory Concentrations

(MIC).[5][7]

Stability and Storage
Proper storage is critical to maintain the chemical integrity and biological activity of

decamethoxin solutions.

Solution Type
Storage
Temperature

Duration Notes

Stock Solution in

DMSO
-80°C 6 months

Sealed storage, away

from moisture. Avoid

repeated freeze-thaw

cycles.[2]

Stock Solution in

DMSO
-20°C 1 month

Sealed storage, away

from moisture.[2]

Aqueous Working

Solutions
4°C Freshly prepared

For in-vitro/in-vivo

experiments, it is

recommended to

prepare fresh working

solutions on the day of

use.[2]
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Decamethoxin's bactericidal activity has been shown to be stable under adverse pH

conditions, which is a significant advantage for various experimental setups.[3]

Experimental Applications and Protocols
Mechanism of Action Visualization
Decamethoxin acts directly on the microbial cell envelope. This process can be visualized as a

direct interaction leading to cell lysis.

Decamethoxin Mechanism of Action

Decamethoxin
(Cationic Surfactant)

Binds to Negatively Charged
Microbial Cell Membrane

Increases Membrane
Permeability

Leakage of Intracellular
Components (Ions, Metabolites)

Cell Death
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Click to download full resolution via product page

Caption: Decamethoxin's mechanism of action workflow.

Protocol 3: Determination of Minimum Inhibitory
Concentration (MIC) and Minimum Bactericidal
Concentration (MBC)
Principle: The MIC is the lowest concentration of an antimicrobial agent that prevents visible

growth of a microorganism after overnight incubation. The MBC is the lowest concentration that

results in microbial death. This protocol uses the broth microdilution method.[5][7]

Materials:

Decamethoxin working solutions

Sterile 96-well microtiter plates

Bacterial suspension (e.g., Staphylococcus aureus) adjusted to 0.5 McFarland standard

(~1.5 x 10⁸ CFU/mL) and then diluted to a final inoculum of ~5 x 10⁵ CFU/mL in the wells.

Sterile Mueller-Hinton Broth (MHB)

Positive control (broth + inoculum), negative control (broth only)

Incubator (37°C)

Agar plates (e.g., Tryptic Soy Agar)

Experimental Workflow Diagram:
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MIC/MBC Determination Workflow

Prepare 2-fold serial dilutions
of Decamethoxin in 96-well plate

Inoculate wells with standardized
bacterial suspension

Incubate plate at 37°C
for 16-20 hours

Read MIC:
Lowest concentration with

no visible growth

Plate aliquots from clear wells
onto agar plates

Incubate agar plates at 37°C
for 18-24 hours

Read MBC:
Lowest concentration with

no colony growth (≥99.9% killing)

Click to download full resolution via product page

Caption: Workflow for determining MIC and MBC values.
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Procedure:

Preparation: Prepare serial dilutions of decamethoxin in a 96-well plate as described in

Protocol 2. The final volume in each well should be 100 µL.

Inoculation: Add 100 µL of the standardized bacterial inoculum to each well, bringing the final

volume to 200 µL.

Controls: Include a positive control well (inoculum + broth, no drug) and a negative control

well (broth only).

Incubation: Incubate the plate at 37°C for 16-20 hours.

MIC Determination: After incubation, determine the MIC by visually inspecting the wells. The

MIC is the lowest concentration in which no turbidity (growth) is observed.[3]

MBC Determination: To determine the MBC, take a 10-20 µL aliquot from each well that

showed no visible growth and plate it onto an appropriate agar medium.

Second Incubation: Incubate the agar plates at 37°C for 18-24 hours.

MBC Reading: The MBC is the lowest concentration that shows no bacterial growth on the

agar plate, corresponding to a ≥99.9% reduction in the initial inoculum.[3]

Summary of Reported Antimicrobial Activity
The following table summarizes quantitative data from published studies on the antimicrobial

efficacy of decamethoxin.
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Organism(s) Test
Concentration
Range (µg/mL)

Reference

Staphylococcus

strains
MIC

1.27 ± 0.25 to 4.34 ±

0.63
[3]

Staphylococcus

strains
Sensitivity 0.25 - 3.80 [3]

S. aureus 209 MIC (at pH 6.0) > 0.97 [3]

S. aureus 209 MBC (at pH 6.0) 1.95 [3]

Streptococcus mitis Sub-bacteriostatic 0.23 ± 0.3 [4]

Note: MIC (Minimal Inhibitory Concentration), MBC (Minimal Bactericidal Concentration).

Concentrations can vary based on the specific strain and experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Solution for Laboratory Use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607030#decamethoxin-solution-preparation-for-
laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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